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Introduction: The evolution of leghemoglobin Il (Lbll), a key protein in the nitrogen-fixing root
nodules of legumes, represents a fascinating example of molecular adaptation. Understanding
its origins is crucial for fields ranging from plant science to the development of novel oxygen-
carrying molecules. This technical whitepaper provides an in-depth analysis of the evolutionary
trajectory of Lbll, detailing the molecular events, regulatory networks, and experimental
methodologies that have elucidated its history. Leghemoglobins are essential for symbiotic
nitrogen fixation, as they facilitate the diffusion of oxygen to the nitrogen-fixing bacteroids while
maintaining a microaerobic environment to protect the oxygen-sensitive nitrogenase enzyme.

From Non-Symbiotic Ancestors: The Two Classes of
Plant Hemoglobins

The evolutionary story of leghemoglobins begins with their non-symbiotic ancestors. Plants
possess two distinct classes of non-symbiotic hemoglobins (nsHbs). Phylogenetic analyses
have revealed that symbiotic leghemoglobins, including Lbll, are closely related to and evolved
from the class 2 non-symbiotic hemoglobins.[1] In contrast, class 1 non-symbiotic hemoglobins
appear to have been recruited for a symbiotic role in the nodules of the non-legume plant
Parasponia.[1]
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The divergence of these hemoglobin classes predates the evolution of symbiotic nitrogen
fixation in legumes. This indicates that a class 2 hemoglobin gene was present in the ancestor
of nitrogen-fixing plants and was later recruited and adapted for its specialized role in root
nodules.[1]

Quantitative Analysis of Hemoglobin Evolution

The evolution of leghemoglobins from class 2 non-symbiotic hemoglobins is marked by
significant changes in their biochemical properties, particularly their affinity for oxygen. The
following table summarizes the key quantitative differences between the different classes of
plant hemoglobins.

) 02 02 Oxygen
Hemoglobin Heme L. . L. .
L. Association Dissociation Affinity (P50,
Class Coordination
Rate (uM~*s~') Rate (s™) nM)

Weak
Class 1 nsHb Hexacoordinatio ~25 ~0.16 ~2

n

Strong
Class 2 nsHb Hexacoordinatio ~1 ~1 ~340

n

No
Leghemoglobin Hexacoordinatio ~250 5-15 ~50

n

Table 1: Comparison of Oxygen Binding Properties of Plant Hemoglobins. Data sourced from
Smagghe et al., 2009.[2]

The transition from a class 2 non-symbiotic hemoglobin to a leghemoglobin involved a shift
from strong hexacoordination to a lack of hexacoordination, a dramatic increase in the rate of
oxygen association, and a moderately high rate of oxygen dissociation.[2] This resulted in a
high overall oxygen affinity, perfectly suited for its role in oxygen transport in the low-oxygen
environment of the root nodule.[2]
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The Molecular Machinery: Gene Regulation and
Signaling Pathways

The recruitment of a class 2 non-symbiotic hemoglobin for symbiotic function was accompanied
by changes in its gene regulation, leading to high levels of expression specifically in root
nodules.[1] Recent research has identified a key regulatory module responsible for this
specialized expression. The NIN-like protein (NLP) transcription factors, specifically NLP2 and
NIN, directly activate the expression of leghemoglobin genes.[3][4][5][6] They achieve this by
binding to a conserved promoter motif in leghemoglobin genes that resembles a "double”
nitrate-responsive element (NRE).[3][4][5][6] This regulatory pairing of NLPs with hemoglobin
genes appears to have ancient origins, with evidence suggesting an ancestral role in
responding to hypoxia.[3][4][5]

In contrast, class 1 and class 2 non-symbiotic hemoglobins are regulated by different signaling
pathways. Class 1 nsHbs are induced by hypoxia, while class 2 nsHbs are induced by
cytokinins.[7][8][9]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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